Cas no 164347-51-7 ((1R,2S)-1-(Methylamino)-2,3-dihydro-1H-inden-2-ol)

• Product Name: (1R,2S)-1-(Methylamino)-2,3-dihydro-1H-inden-2-ol
• CAS No: 164347-51-7
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD29920662
• CID: 2780936
• PubChem ID: 22871592
• Update Time: 2025-10-29

(1R,2S)-1-(Methylamino)-2,3-dihydro-1H-inden-2-ol Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-1-(Methylamino)-2,3-dihydro-1H-inden-2-ol
• F50027
• Rel-(1r,2s)-1-(methylamino)-2,3-dihydro-1h-inden-2-ol

• MDL： MFCD29920662
• Inchi： 1S/C10H13NO/c1-11-10-8-5-3-2-4-7(8)6-9(10)12/h2-5,9-12H,6H2,1H3/t9-,10+/m0/s1
• InChI Key： XRSKXRSFBQMVOK-VHSXEESVSA-N
• SMILES： O[C@H]1CC2C=CC=CC=2[C@H]1NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 0.7
• Topological Polar Surface Area: 32.299

Additional information on (1R,2S)-1-(Methylamino)-2,3-dihydro-1H-inden-2-ol

Recent Advances in the Study of (1R,2S)-1-(Methylamino)-2,3-dihydro-1H-inden-2-ol (CAS: 164347-51-7)

The compound (1R,2S)-1-(Methylamino)-2,3-dihydro-1H-inden-2-ol, with the CAS number 164347-51-7, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for (1R,2S)-1-(Methylamino)-2,3-dihydro-1H-inden-2-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis method, achieving high yields and purity. This advancement is critical for scaling up production and ensuring consistency in pharmacological studies.

Pharmacological evaluations have revealed that (1R,2S)-1-(Methylamino)-2,3-dihydro-1H-inden-2-ol exhibits promising activity as a modulator of adrenergic receptors. In vitro and in vivo studies have shown its potential in treating cardiovascular diseases and neurological disorders. Notably, its selective binding to α2-adrenergic receptors suggests a reduced risk of side effects compared to non-selective agonists.

Recent preclinical trials have further explored the compound's pharmacokinetics and safety profile. Data from these studies indicate favorable bioavailability and a manageable toxicity profile, supporting its progression to clinical trials. Researchers are particularly interested in its potential application in managing hypertension and anxiety disorders.

In addition to its therapeutic potential, (1R,2S)-1-(Methylamino)-2,3-dihydro-1H-inden-2-ol has been investigated for its role in chemical biology. Its unique structure makes it a valuable tool for studying receptor-ligand interactions and signal transduction pathways. This dual utility underscores its importance in both drug development and basic research.

Looking ahead, ongoing research aims to elucidate the compound's precise mechanisms of action and identify potential drug combinations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications. The continued exploration of (1R,2S)-1-(Methylamino)-2,3-dihydro-1H-inden-2-ol highlights its significance in advancing both therapeutic and scientific frontiers.